Cas no 66619-07-6 (2-(2-chlorophenyl)ethyl acetate)

• Product Name: 2-(2-chlorophenyl)ethyl acetate
• CAS No: 66619-07-6
• MF: C₁₀H₁₁ClO₂
• MW: 198.646142244339
• CID: 964282
• PubChem ID: 346173
• Update Time: 2025-04-19

2-(2-chlorophenyl)ethyl acetate Chemical and Physical Properties

Names and Identifiers

• 2-(2-chlorophenyl)ethyl acetate
• SCHEMBL10499879
• BHGXKVWFDGTTNP-UHFFFAOYSA-N
• 66619-07-6
• DTXSID50323554
• NSC-404289
• 2-Chlorophenethyl alcohol, acetate
• NSC404289

• Inchi： 1S/C10H11ClO2/c1-8(12)13-7-6-9-4-2-3-5-10(9)11/h2-5H,6-7H2,1H3
• InChI Key： BHGXKVWFDGTTNP-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CCOC(C)=O

Computed Properties

• Exact Mass: 198.04483
• Monoisotopic Mass: 198.0447573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3